butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine
Overview
Description
“Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine” is a chemical compound with the empirical formula C8H15N3 . It is a solid substance . The compound is also known as 1-Butyl-4-methyl-1H-pyrazol-5-amine .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms in adjacent positions . The SMILES string representation of the compound is CCCCn1ncc©c1N .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, pyrazole compounds in general are known to participate in various chemical reactions. For example, they can undergo reductive amination, a common approach in the pharmaceutical industry for C–N bond construction .
Physical and Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 153.22 . The compound’s CAS Number is 3524-51-4 .
Scientific Research Applications
Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine is part of a broader class of compounds known as pyrazoline derivatives, which have garnered attention in scientific research due to their versatile applications. The literature review highlights various aspects of pyrazoline derivatives, focusing on their synthesis, biological significance, and potential therapeutic applications.
Synthesis and Chemical Properties
The chemistry of pyrazoline derivatives, including this compound, is notable for its utility in synthesizing heterocyclic compounds. These derivatives serve as valuable building blocks for creating a diverse range of heterocyclic compounds like pyrazolo-imidazoles, thiazoles, and others, under mild reaction conditions, thus offering a pathway to synthesize versatile cynomethylene dyes and other complex molecules from simple precursors such as amines and phenols (Gomaa & Ali, 2020).
Medicinal Chemistry and Therapeutic Potential
Methyl-substituted pyrazoles, a category to which this compound belongs, are recognized for their potent medicinal properties. These compounds exhibit a wide spectrum of biological activities, making them significant scaffolds in medicinal chemistry for the development of new drugs. The therapeutic relevance of these compounds spans various domains, including their potential as anticancer agents, highlighting the ongoing interest and research into pyrazoline derivatives for pharmaceutical applications (Sharma et al., 2021).
Environmental and Analytical Applications
In addition to their medicinal applications, compounds similar to this compound are also explored for their role in environmental and analytical chemistry. For instance, the study of heterocyclic aromatic amines (HAAs) and their metabolites in biological matrices, foodstuffs, and beverages is crucial for understanding their carcinogenic potential and environmental impact. These studies are instrumental in developing methods for the quantitative and qualitative analysis of HAAs, contributing to food safety and environmental health (Teunissen et al., 2010).
Safety and Hazards
Mechanism of Action
Target of action
Pyrazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They are known to interact with various targets, including enzymes, receptors, and ion channels, depending on their specific structures and functional groups.
Biochemical pathways
Pyrazole derivatives can affect various biochemical pathways depending on their targets. For example, some pyrazole derivatives have been found to inhibit enzymes involved in inflammatory responses, thereby reducing inflammation .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of pyrazole derivatives can vary greatly depending on their specific structures. Factors that can influence these properties include the compound’s size, polarity, and the presence of functional groups that can be metabolized by the body .
Result of action
The molecular and cellular effects of pyrazole derivatives can include changes in enzyme activity, alterations in signal transduction pathways, and effects on cell growth and proliferation .
Action environment
The action, efficacy, and stability of pyrazole derivatives can be influenced by various environmental factors, including pH, temperature, and the presence of other compounds. For example, certain pyrazole derivatives have been found to be more stable and active in acidic environments .
Properties
IUPAC Name |
N-[(1-methylpyrazol-4-yl)methyl]butan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3/c1-3-4-5-10-6-9-7-11-12(2)8-9/h7-8,10H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUXBJEIPRKNCLW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNCC1=CN(N=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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